Cas no 116316-76-8 (Cyclopropane,1,3-pentadiyn-1-yl-)

• Product Name: Cyclopropane,1,3-pentadiyn-1-yl-
• CAS No: 116316-76-8
• MF: C₈H₈
• MW: 104.149122238159
• CID: 188106
• PubChem ID: 145520
• Update Time: 2025-04-19

Cyclopropane,1,3-pentadiyn-1-yl- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane,1,3-pentadiyn-1-yl-
• 1-cyclopropylpenta-1,3-diyne
• penta-1,3-diynylcyclopropane
• penta-1,3-diyn-1-ylcyclopropane
• 116316-76-8
• 1-cyclopropylpentadiine-1,3
• DTXSID70151351

• Inchi： 1S/C8H8/c1-2-3-4-5-8-6-7-8/h8H,6-7H2,1H3
• InChI Key： ZEKLXAZDDKNQBK-UHFFFAOYSA-N
• SMILES： C1(C#CC#CC)CC1

Computed Properties

• Exact Mass: 104.06264
• Monoisotopic Mass: 104.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.95
• Boiling Point: 185.5°Cat760mmHg
• Flash Point: 52.2°C
• Refractive Index: 1.517
• PSA: 0